Cas no 2228254-66-6 (tert-butyl 2-2-(propan-2-yl)phenylpiperazine-1-carboxylate)

Tert-butyl 2-[2-(propan-2-yl)phenyl]piperazine-1-carboxylate is a piperazine derivative featuring a tert-butyloxycarbonyl (Boc) protecting group and an isopropyl-substituted phenyl ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in pharmaceutical research, where its Boc group facilitates selective amine protection and deprotection strategies. The steric hindrance from the isopropyl substituent enhances regioselectivity in subsequent reactions. Its stability under various conditions makes it suitable for multi-step synthetic routes. The compound’s well-defined structure and purity are critical for reproducibility in medicinal chemistry applications, such as the development of bioactive molecules or ligands for receptor studies.
tert-butyl 2-2-(propan-2-yl)phenylpiperazine-1-carboxylate structure
2228254-66-6 structure
Product Name:tert-butyl 2-2-(propan-2-yl)phenylpiperazine-1-carboxylate
CAS No:2228254-66-6
MF:C18H28N2O2
MW:304.427124977112
CID:6259272
PubChem ID:165714398
Update Time:2025-05-20

tert-butyl 2-2-(propan-2-yl)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-2-(propan-2-yl)phenylpiperazine-1-carboxylate
    • EN300-1887244
    • 2228254-66-6
    • tert-butyl 2-[2-(propan-2-yl)phenyl]piperazine-1-carboxylate
    • Inchi: 1S/C18H28N2O2/c1-13(2)14-8-6-7-9-15(14)16-12-19-10-11-20(16)17(21)22-18(3,4)5/h6-9,13,16,19H,10-12H2,1-5H3
    • InChI Key: QFZXJCOMUFJHBF-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCNCC1C1C=CC=CC=1C(C)C)=O

Computed Properties

  • Exact Mass: 304.215078140g/mol
  • Monoisotopic Mass: 304.215078140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 41.6Ų

tert-butyl 2-2-(propan-2-yl)phenylpiperazine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1887244-0.05g
tert-butyl 2-[2-(propan-2-yl)phenyl]piperazine-1-carboxylate
2228254-66-6
0.05g
$1068.0 2023-09-18
Enamine
EN300-1887244-0.1g
tert-butyl 2-[2-(propan-2-yl)phenyl]piperazine-1-carboxylate
2228254-66-6
0.1g
$1119.0 2023-09-18
Enamine
EN300-1887244-0.25g
tert-butyl 2-[2-(propan-2-yl)phenyl]piperazine-1-carboxylate
2228254-66-6
0.25g
$1170.0 2023-09-18
Enamine
EN300-1887244-0.5g
tert-butyl 2-[2-(propan-2-yl)phenyl]piperazine-1-carboxylate
2228254-66-6
0.5g
$1221.0 2023-09-18
Enamine
EN300-1887244-1.0g
tert-butyl 2-[2-(propan-2-yl)phenyl]piperazine-1-carboxylate
2228254-66-6
1g
$1272.0 2023-06-01
Enamine
EN300-1887244-2.5g
tert-butyl 2-[2-(propan-2-yl)phenyl]piperazine-1-carboxylate
2228254-66-6
2.5g
$2492.0 2023-09-18
Enamine
EN300-1887244-5.0g
tert-butyl 2-[2-(propan-2-yl)phenyl]piperazine-1-carboxylate
2228254-66-6
5g
$3687.0 2023-06-01
Enamine
EN300-1887244-10.0g
tert-butyl 2-[2-(propan-2-yl)phenyl]piperazine-1-carboxylate
2228254-66-6
10g
$5467.0 2023-06-01
Enamine
EN300-1887244-1g
tert-butyl 2-[2-(propan-2-yl)phenyl]piperazine-1-carboxylate
2228254-66-6
1g
$1272.0 2023-09-18
Enamine
EN300-1887244-5g
tert-butyl 2-[2-(propan-2-yl)phenyl]piperazine-1-carboxylate
2228254-66-6
5g
$3687.0 2023-09-18

Additional information on tert-butyl 2-2-(propan-2-yl)phenylpiperazine-1-carboxylate

Introduction to Tert-butyl 2-2-(propan-2-yl)phenylpiperazine-1-carboxylate (CAS No. 2228254-66-6)

Tert-butyl 2-2-(propan-2-yl)phenylpiperazine-1-carboxylate, with the CAS number 2228254-66-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class of molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a substituted phenyl ring, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of tert-butyl 2-2-(propan-2-yl)phenylpiperazine-1-carboxylate have been subjects of extensive study due to its potential role in drug development. The tert-butyl group, a common moiety in pharmaceuticals, enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further exploration. Additionally, the propan-2-yl substitution on the phenyl ring introduces additional complexity, influencing both the electronic and steric properties of the compound.

In recent years, there has been growing interest in piperazine derivatives as pharmacological agents. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The unique structural motifs present in tert-butyl 2-2-(propan-2-yl)phenylpiperazine-1-carboxylate make it a valuable scaffold for designing novel drugs with enhanced efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperazine derivatives have been extensively studied for their ability to modulate neurotransmitter systems, particularly serotonin and dopamine pathways. The presence of a piperazine ring in tert-butyl 2-2-(propan-2-yl)phenylpiperazine-1-carboxylate suggests that it may interact with these systems, potentially leading to therapeutic benefits in conditions such as depression, anxiety, and Parkinson's disease.

Recent research has also highlighted the importance of structure-activity relationships (SAR) in designing effective pharmacological agents. The substitution patterns on the phenyl ring and the presence of the tert-butyl group play crucial roles in determining the biological activity of tert-butyl 2-2-(propan-2-yl)phenylpiperazine-1-carboxylate. By systematically varying these substituents, researchers can fine-tune the properties of the compound to optimize its therapeutic potential.

The synthesis of tert-butyl 2-2-(propan-2-yl)phenylpiperazine-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex core structure of the molecule. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the compound, ensuring its identity and purity.

In addition to its potential therapeutic applications, tert-butyl 2-2-(propan-2-yl)phenylpiperazine-1-carboxylate has also been studied for its role as an intermediate in more complex drug molecules. Its structural features make it a versatile building block that can be modified to create novel pharmacophores with tailored biological activities. This versatility underscores its importance in medicinal chemistry and drug discovery.

The pharmacokinetic properties of tert-butyl 2-2-(propan-2-yI)phenYlpiperazIne-l-carbOxYlAtE are another critical area of investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Preclinical studies using animal models have provided valuable insights into these processes, helping researchers design more effective dosing regimens and delivery systems.

The future prospects for tert-butYl 22(propan22Yl)pHenYlpiPerazIne1carbOxYlatE are promising, with ongoing research aimed at elucidating its mechanisms of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area, leading to the development of innovative treatments for a wide range of diseases.

In conclusion, Tert-butYl 22(propan22Yl)pHenYlpiPerazIne1carbOxYlatE (CAS No. 2228254666) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for drug discovery and development. As research continues to uncover new insights into its properties and applications, this molecule is poised to play a crucial role in addressing some of the most challenging health issues facing humanity today.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD